Cas no 2092694-89-6 (methyl 7-bromo-3H-imidazo[4,5-b]pyridine-2-carboxylate)

• Product Name: methyl 7-bromo-3H-imidazo[4,5-b]pyridine-2-carboxylate
• CAS No: 2092694-89-6
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 6834925
• PubChem ID: 131296660
• Update Time: 2025-03-04

methyl 7-bromo-3H-imidazo[4,5-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-3H-imidazo[4,5-b]pyridine-2-carboxylate
• 2092694-89-6
• EN300-29327423

• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)7-11-5-4(9)2-3-10-6(5)12-7/h2-3H,1H3,(H,10,11,12)
• InChI Key： SXKICFIPKAMPIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2=C1NC(C(=O)OC)=N2

Computed Properties

• Exact Mass: 254.96434Da
• Monoisotopic Mass: 254.96434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9Ų